Cas no 857650-90-9 ((S)-N-(2-(3-Aminopyrrolidin-1-yl)-2-oxoethyl)-3-(trifluoromethyl)benzamide)

(S)-N-(2-(3-Aminopyrrolidin-1-yl)-2-oxoethyl)-3-(trifluoromethyl)benzamide is a chiral compound featuring a pyrrolidine scaffold with an aminomethyl ketone linker and a trifluoromethyl-substituted benzamide moiety. Its stereospecific (S)-configuration enhances selectivity in binding interactions, making it valuable for medicinal chemistry and drug development. The presence of the 3-(trifluoromethyl)benzamide group contributes to improved metabolic stability and lipophilicity, while the 3-aminopyrrolidine moiety offers potential for hydrogen bonding and structural diversification. This compound is particularly useful as an intermediate in the synthesis of biologically active molecules, including protease inhibitors and receptor modulators. Its well-defined structure and functional groups allow for precise modifications in lead optimization studies.

(S)-N-(2-(3-Aminopyrrolidin-1-yl)-2-oxoethyl)-3-(trifluoromethyl)benzamide structure

857650-90-9 structure

Product Name:(S)-N-(2-(3-Aminopyrrolidin-1-yl)-2-oxoethyl)-3-(trifluoromethyl)benzamide

CAS No:857650-90-9

MF:C₁₄H₁₆F₃N₃O₂

MW:315.290953636169

MDL:MFCD29044896

CID:2097302

PubChem ID:57803383

Update Time:2025-06-09

(S)-N-(2-(3-Aminopyrrolidin-1-yl)-2-oxoethyl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

- INCB8761 Intermediate
- (S)-N-(2-(3-Aminopyrrolidin-1-yl)-2-oxoethyl)-3-(trifluoromethyl)benzamide
- N-{2-[(3S)-3-Aminopyrrolidin-1-yl]-2-oxoethyl}-3-(trifluoromethyl)benzamide
- N-(2-[(3S)-3-Aminopyrrolidin-1-yl]-2-oxoethyl)-3-(trifluoromethyl)benzamide
- XNRHTENCTZKMOJ-NSHDSACASA-N
- n-{2-[(3s)-3-aminopyrrolidin-1-yl]-2-oxoethyl}-3-(trifluoromethyl) benzamide
- G72384
- N-[2-[(3S)-3-aminopyrrolidin-1-yl]-2-oxoethyl]-3-(trifluoromethyl)benzamide
- SCHEMBL4326366
- 857650-90-9
- CS-0459119
- MDL： MFCD29044896
- Inchi： 1S/C14H16F3N3O2/c15-14(16,17)10-3-1-2-9(6-10)13(22)19-7-12(21)20-5-4-11(18)8-20/h1-3,6,11H,4-5,7-8,18H2,(H,19,22)/t11-/m0/s1
- InChI Key： XNRHTENCTZKMOJ-NSHDSACASA-N
- SMILES： FC(C1=CC=CC(=C1)C(NCC(N1CC[C@@H](C1)N)=O)=O)(F)F

Computed Properties

Exact Mass: 315.11946125g/mol
Monoisotopic Mass: 315.11946125g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 428
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 75.4
XLogP3: 0.9

(S)-N-(2-(3-Aminopyrrolidin-1-yl)-2-oxoethyl)-3-(trifluoromethyl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM294888-1g	(S)-N-(2-(3-Aminopyrrolidin-1-yl)-2-oxoethyl)-3-(trifluoromethyl)benzamide	857650-90-9	95%	1g	$748	2021-08-18
Alichem	A109007649-1g	(S)-N-(2-(3-Aminopyrrolidin-1-yl)-2-oxoethyl)-3-(trifluoromethyl)benzamide	857650-90-9	95%	1g	$784.00	2023-08-31
Chemenu	CM294888-1g	(S)-N-(2-(3-Aminopyrrolidin-1-yl)-2-oxoethyl)-3-(trifluoromethyl)benzamide	857650-90-9	95%	1g	$***	2023-05-29
eNovation Chemicals LLC	Y0993777-1g	N-[2-(3-Amino-pyrrolidin-1-yl)-2-oxo-ethyl]-3-trifluoromethyl-benzamide; compound with methanesulfonic acid	857650-90-9	95%	1g	$800	2024-08-02
Advanced ChemBlocks	M22597-25MG	(S)-N-(2-(3-Aminopyrrolidin-1-yl)-2-oxoethyl)-3-(trifluoromethyl)benzamide	857650-90-9	98%	25MG	$150	2023-07-10
Advanced ChemBlocks	M22597-100MG	(S)-N-(2-(3-Aminopyrrolidin-1-yl)-2-oxoethyl)-3-(trifluoromethyl)benzamide	857650-90-9	98%	100MG	$450	2023-09-15
Advanced ChemBlocks	M22597-1G	(S)-N-(2-(3-Aminopyrrolidin-1-yl)-2-oxoethyl)-3-(trifluoromethyl)benzamide	857650-90-9	98%	1G	$1,150	2023-09-15
Aaron	AR00GB28-100mg	PF-04136309	857650-90-9	95%	100mg	$158.00	2025-02-13
Aaron	AR00GB28-250mg	PF-04136309	857650-90-9	95%	250mg	$300.00	2025-02-13
Aaron	AR00GB28-1g	PF-04136309	857650-90-9	95%	1g	$990.00	2025-02-13

(S)-N-(2-(3-Aminopyrrolidin-1-yl)-2-oxoethyl)-3-(trifluoromethyl)benzamide Suppliers

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(CAS:857650-90-9)(S)-N-(2-(3-Aminopyrrolidin-1-yl)-2-oxoethyl)-3-(trifluoromethyl)benzamide

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Quantity:1g/250mg/100mg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 18:50

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Amadis Chemical Company Limited

(CAS:857650-90-9)(S)-N-(2-(3-Aminopyrrolidin-1-yl)-2-oxoethyl)-3-(trifluoromethyl)benzamide

Purity:99%/99%/99%

Quantity:1g/250mg/100mg

Price ($):864/320/189